Gelomulide A

• Molecular Formula: C22H30O5
• Molecular Weight: 374.5 g/mol
• InChI: InChI=1S/C22H30O5/c1-11-17-13(26-19(11)24)10-15-21(5)8-7-16(25-12(2)23)20(3,4)14(21)6-9-22(15)18(17)27-22/h13-16,18H,6-10H2,1-5H3
• InChIKey: FEAJKDLCGUYWFP-UHFFFAOYSA-N

Gelomulide A Compound Identity and Source

Gelomulide A (CAS 122537-59-1) is a naturally occurring ent-abietane diterpene lactone primarily isolated from the leaves of *Suregada multiflora* (syn. *Gelonium multiflorum*), a plant in the Euphorbiaceae family [1]. It belongs to a structurally rare class of tetracyclic diterpenes characterized by a fused epoxy-lactone ring system [2]. As a specialized phytochemical with a well-defined stereochemistry, it serves as a reference standard for analytical method development and as a key scaffold in medicinal chemistry for exploring structure-activity relationships (SAR) against specific biological targets [1].

Classent-Abietane diterpene lactone reference standard

Structural feature8β,14β-epoxide bridge; C-3 acetoxy

Screening contextAntiparasitic and cell-model endpoint profiling

• [1] Gondal, H. Y.; Nisar, M.; Choudhary, M. I. Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds 2020, 16 (1), 53-57. View Source
• [2] Jahan, I. A.; Nahar, N.; Mosihuzzaman, M.; Shaheen, F.; Parween, Z.; Atta-ur-Rahman; Choudhary, M. I. Revisiting diterpene lactones of Suregada multiflora. Tetrahedron 2004, 60 (36), 7933-7941. View Source

Gelomulide A Specificity Over Analogs

The biological activity and chemical behavior of Gelomulide A are exquisitely dependent on the precise three-dimensional arrangement of its functional groups, making it non-interchangeable with other members of the gelomulide series or general diterpene lactones. Critical structural features, such as the presence of the C-8/C-14 epoxide ring and the acetylation pattern at the C-3 and C-6 positions, directly govern its interaction with biological targets like *Leishmania donovani* [1]. Substituting Gelomulide A with a close analog like Gelomulide B, or a structurally distinct diterpene such as Jolkinolide B, would introduce different functional groups and spatial constraints, leading to unpredictable and likely diminished potency in assays validated for the specific ent-abietane geometry of Gelomulide A [1][2].

Epoxide & substitution mismatch

Gelomulide congeners with altered C-1 oxidation or C-3 acetylation may shift antiparasitic response profile, limiting direct interchangeability.

Melanoma cytotoxicity divergence

Co-isolated analogs (Gelomulide B, D) exhibit melanoma-cell activity, whereas Gelomulide A remains low-activity; selectivity context does not transfer among close congeners.

Class-level procurement risk

Selecting by diterpene class alone may introduce unanticipated response shifts or solubility changes that compromise assay reproducibility.

• [1] Gondal, H. Y.; Nisar, M.; Choudhary, M. I. Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds 2020, 16 (1), 53-57. View Source
• [2] Jahan, I. A.; Nahar, N.; Mosihuzzaman, M.; Shaheen, F.; Parween, Z.; Atta-ur-Rahman; Choudhary, M. I. Revisiting diterpene lactones of Suregada multiflora. Tetrahedron 2004, 60 (36), 7933-7941. View Source

Gelomulide A Quantitative Differentiation Evidence

Antileishmanial Activity vs. Gelomulide G and Derivatives

Gelomulide A exhibits significant *in vitro* antileishmanial activity against *Leishmania donovani* promastigotes with an IC50 value below 20 µg/mL. While three synthesized derivatives (Compounds 5, 9, and 10) demonstrated moderately improved potency (IC50 = 17.49, 18.38, and 17.81 µg/mL, respectively), Gelomulide A serves as the potent, naturally-occurring baseline scaffold for SAR exploration. The activity is directly correlated with the presence of the C-8/C-14 epoxide and an unsubstituted C-1 position on the ent-abietane skeleton [1].

Antileishmanial potency

Head-to-head

Equipotent to Gelomulide G
IC₅₀ <20 µg/mL; selectivity >15-fold over brine shrimp

Supports antiparasitic screening context in L. donovani promastigotes

Derivatives show marginal IC₅₀ differences (17–18 µg/mL); all non-cytotoxic in brine shrimp

Evidence Dimension	Antileishmanial Activity (IC50)
Target Compound Data	IC50 < 20 µg/mL
Comparator Or Baseline	Semisynthetic Derivatives (Compounds 5, 9, 10): IC50 = 17.49, 18.38, and 17.81 µg/mL
Quantified Difference	Gelomulide A is within the active range but less potent than the most active derivatives by <2.5 µg/mL
Conditions	*In vitro* assay against *Leishmania donovani* promastigotes

Why This Matters

This data establishes Gelomulide A as the validated natural starting point for developing improved antileishmanial leads and provides a critical benchmark IC50 for quality control of new batches.

• [1] Gondal, H. Y.; Nisar, M.; Choudhary, M. I. Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds 2020, 16 (1), 53-57. View Source

Melanoma Cytotoxicity: Gelomulide A vs. B and D

In a preliminary toxicity assessment using the brine shrimp (*Artemia salina*) lethality bioassay, Gelomulide A was found to be non-toxic, with an LC50 value greater than 300 µg/mL [1]. This profile is identical to that observed for the active semisynthetic derivatives in the same study, indicating that the core diterpene lactone scaffold does not confer general cytotoxicity in this model. This differentiates the compound from more toxic natural product classes and supports its use in cell-based assays where a high degree of selectivity is required.

Melanoma cell activity

Head-to-head

No significant inhibition at ≤200 µM
Gelomulide B/D: 48–55% inhibition

Demonstrates low cytotoxicity in FM-55-M1 melanoma model

>5-fold lower activity than B/D at tested concentration

Evidence Dimension	General Cytotoxicity (LC50)
Target Compound Data	LC50 > 300 µg/mL
Comparator Or Baseline	Semisynthetic Derivatives (Compounds 5, 9, 10): LC50 > 300 µg/mL
Quantified Difference	No difference; all compounds are non-toxic at the highest concentration tested
Conditions	Brine shrimp (*Artemia salina*) lethality bioassay

Why This Matters

The non-toxic profile provides confidence that observed bioactivity is target-specific and not due to non-selective cell death, a crucial factor when selecting a compound for advanced cellular or *in vivo* studies.

• [1] Gondal, H. Y.; Nisar, M.; Choudhary, M. I. Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds 2020, 16 (1), 53-57. View Source

Structure–Activity Determinants vs. Oxidized/Deacetylated Analogs

The complete stereostructure of Gelomulide A has been unambiguously confirmed through X-ray diffraction analysis, resolving prior ambiguities in the assignment of diterpene lactones from *Suregada multiflora*. This analysis definitively established the presence of a critical 8,14-epoxide linkage and the correct stereochemistry of the ent-abietane core. In contrast, the structures of several closely related analogs (e.g., Gelomulides D, E, F) were revised based on 2D NMR and X-ray evidence, highlighting the risk of misidentification without such definitive characterization [1].

Pharmacophoric SAR

Class-level inference

Key determinants: 8β,14β-epoxide; C-1 unsubstituted; C-3 acetoxy present

Supports pharmacophore-guided analog design

C-1 keto or deacetylated analogs show reduced antiparasitic response

Evidence Dimension	Structural Confirmation Level
Target Compound Data	Unambiguously confirmed by X-ray diffraction
Comparator Or Baseline	Gelomulides D, E, F: Structures were previously misassigned and later revised based on X-ray data
Quantified Difference	Qualitative: Verified structure vs. revised/misassigned structure
Conditions	Single-crystal X-ray diffraction analysis

Why This Matters

Procuring a compound with a rigorously defined, X-ray-validated structure eliminates experimental variables arising from stereochemical uncertainty, ensuring assay reproducibility and accurate SAR interpretation.

• [1] Jahan, I. A.; Nahar, N.; Mosihuzzaman, M.; Shaheen, F.; Parween, Z.; Atta-ur-Rahman; Choudhary, M. I. Revisiting diterpene lactones of Suregada multiflora. Tetrahedron 2004, 60 (36), 7933-7941. View Source

Aqueous Solubility: Gelomulide A vs. B

As a specialized phytochemical, Gelomulide A is available from select research chemical suppliers. A direct comparison of commercial offerings reveals differences in pricing and catalog positioning. TargetMol offers Gelomulide A (Cat. TN5596) for $590, positioning it as a reference standard . In contrast, ChemFaces offers the same compound (Cat. CFN97080) as part of a broader series of gelomulides (A, B, N), emphasizing its utility in drug screening research and noting its structural similarity to its analogs . This pricing and positioning data is crucial for informed procurement decisions.

Aqueous solubility

Data to verify

Gelomulide A: 0.097 g/L
Gelomulide B: 0.62 g/L (~6.4× higher)

Solubility differential may impact cell-based assay concentrations

Computed values; empirical verification recommended

Evidence Dimension	Commercial Pricing and Positioning
Target Compound Data	TargetMol: $590 for reference standard use
Comparator Or Baseline	ChemFaces: Price available on request; positioned for drug screening within a series
Quantified Difference	Cost differential unknown, but distinct market positioning (reference standard vs. screening library component)
Conditions	Vendor website data as of 2024/2025

Why This Matters

This comparison enables cost-benefit analysis and supplier selection based on intended use; a user requiring a certified reference standard may prioritize TargetMol, while a user screening a library of analogs may explore ChemFaces.

Gelomulide A Application Scenarios

Antileishmanial Drug Discovery and SAR Optimization

Given its established and reproducible IC50 value (below 20 µg/mL) against *L. donovani* promastigotes, Gelomulide A serves as an ideal positive control for validating *in vitro* antileishmanial assays. Its well-defined, non-toxic profile in the brine shrimp assay (LC50 > 300 µg/mL) ensures that observed antiparasitic effects are not confounded by general cytotoxicity, making it a reliable benchmark for comparing new chemical entities or plant extracts [1].

Selective Probe for Melanoma vs. Non-Melanoma Systems

The study by Gondal et al. demonstrates that Gelomulide A is a viable natural scaffold for chemical derivatization. The synthesis of derivatives (e.g., Compounds 5, 9, 10) with improved potency (IC50 values of 17.49-18.38 µg/mL) confirms that modifications to the ent-abietane core can enhance bioactivity. Procuring Gelomulide A provides a chemically defined starting material for SAR-driven optimization programs aimed at developing novel antiparasitic agents [1].

Physicochemical Benchmarking for Formulation Studies

The unambiguous structural characterization of Gelomulide A by X-ray crystallography establishes it as a definitive chemical marker for the species *Suregada multiflora* [2]. Procurement of high-purity Gelomulide A allows for its use as an external standard in HPLC or LC-MS methods to identify, quantify, and authenticate plant material and extracts, ensuring batch-to-batch consistency and quality control in research settings [1].

Reference Standard for Suregada Fingerprinting

Gelomulide A is distinguished by the presence of a 8,14-epoxide ring, a structural feature that SAR studies correlate with antileishmanial activity. In contrast, analogs like Compounds 3-5 from *Suregada multiflora* possess an 8,14-dihydroxy functionality [2]. Procuring Gelomulide A enables researchers to directly compare the biological effects of the epoxide versus dihydroxy motifs within the same carbon framework, advancing the understanding of how this specific functional group influences target engagement.

Application

Selection Property

Validation Focus

Antiparasitic pathway studies

Epoxide and acetoxy substitution pattern

L. donovani promastigote response endpoints

Melanoma cell-model selectivity profiling

8β,14β-epoxide geometry

FM-55-M1 viability endpoints

Low-solubility formulation studies

Aqueous solubility profile

Dissolution-rate-limited assay optimization

Suregada species authentication

ent-Abietane diterpene lactone fingerprint

HPLC-based botanical reference standardization

• [1] Gondal, H. Y.; Nisar, M.; Choudhary, M. I. Antileishmanial Activity of Diterpene lactones from Suregada multiflora and Their Semisynthetic Derivatives. Current Bioactive Compounds 2020, 16 (1), 53-57. View Source
• [2] Jahan, I. A.; Nahar, N.; Mosihuzzaman, M.; Shaheen, F.; Parween, Z.; Atta-ur-Rahman; Choudhary, M. I. Revisiting diterpene lactones of Suregada multiflora. Tetrahedron 2004, 60 (36), 7933-7941. View Source